Cas no 473548-19-5 (Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate)

• Product Name: Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate
• CAS No: 473548-19-5
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 6791037
• PubChem ID: 82200600
• Update Time: 2025-10-28

Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 473548-19-5
• Methyl3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate
• Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate
• 3-(5-Hydroxymethyl-[1,2,3]triazol-1-yl)-benzoic acid methyl ester

• Inchi： 1S/C11H11N3O3/c1-17-11(16)8-3-2-4-9(5-8)14-10(7-15)6-12-13-14/h2-6,15H,7H2,1H3
• InChI Key： NUWYYKPOWBSYMY-UHFFFAOYSA-N
• SMILES： OCC1=CN=NN1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.2Ų

Additional information on Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate

Research Briefing on Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate (CAS: 473548-19-5)

Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate (CAS: 473548-19-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate as a versatile scaffold in medicinal chemistry. The compound features a triazole moiety, which is known for its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable building block for the design of bioactive molecules. Researchers have explored its utility in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the key advancements in the synthesis of Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate involves the use of click chemistry, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method allows for the efficient and regioselective formation of the triazole ring, enabling the rapid generation of derivatives for structure-activity relationship (SAR) studies. Recent publications have demonstrated the scalability and reproducibility of this synthetic approach, paving the way for further optimization of the compound's pharmacological properties.

In terms of biological activity, preliminary in vitro studies have shown that Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate exhibits moderate inhibitory effects against certain cancer cell lines. The compound's mechanism of action appears to involve the disruption of cellular signaling pathways, although further investigations are required to elucidate the precise molecular targets. Additionally, its hydroxymethyl group offers a handle for further chemical modifications, enhancing its potential as a lead compound in drug discovery campaigns.

Looking ahead, researchers are exploring the potential of Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate in combination therapies and as a probe for studying biological systems. Its unique structural features and synthetic accessibility make it a promising candidate for further development. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models of disease.

In conclusion, Methyl 3-(5-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)benzoate represents a compelling example of how synthetic chemistry can contribute to the advancement of medicinal research. The ongoing exploration of its applications underscores the importance of interdisciplinary collaboration in the pursuit of novel therapeutic agents.